Cas no 7549-42-0 (calcium hydrogen cyclohexanecarboxylate)

• Product Name: calcium hydrogen cyclohexanecarboxylate
• CAS No: 7549-42-0
• MF: C₁₄H₂₂CaO₄
• MW: 294.400084018707
• CID: 981817
• PubChem ID: 165624
• Update Time: 2025-04-19

calcium hydrogen cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• calcium hydrogen cyclohexanecarboxylate
• calcium,cyclohexanecarboxylic acid
• Calcium cyclohexanecarboxylate
• calcium dicyclohexanecarboxylate
• Cyclohexanecarboxylic acid, calcium salt
• 7549-42-0
• DTXSID50996949
• SCHEMBL4442775
• EINECS 231-436-1

• Inchi： 1S/2C7H12O2.Ca/c2*8-7(9)6-4-2-1-3-5-6;/h2*6H,1-5H2,(H,8,9);/q;;+2/p-2
• InChI Key： WUGPBVBHNMMSPD-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C1CCCCC1)=O.[O-]C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 168.04636
• Monoisotopic Mass: 294.1144000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 37.3